1-Nitropropane

• CAS No.: 108-03-2
• Product Name: 1-Nitropropane
• Molecular Formula: CH3CH2CH2NO2; C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: 1-nitropropane
• Standard InChI: InChI=1S/C3H7NO2/c1-2-3-4(5)6/h2-3H2,1H3
• Standard InChIKey: JSZOAYXJRCEYSX-UHFFFAOYSA-N
• SMILES: CCC[N+](=O)[O-]
• Canonical SMILES: CCC[N+](=O)[O-]
• Boiling Point: 270 °F at 760 mm Hg (NTP, 1992); 131.1 °C; 131.2 °C; 132 °C; 269°F
• Colorform: Liquid; Colorless liquid
• Density: 0.9934 at 77 °F (USCG, 1999); 0.9961 g/cu cm at 25 °C; Relative density (water = 1): 0.99; 1.00
• Flash Point: 93 °F (NTP, 1992); 36 °C, 96 °F (closed cup); 93 °F (34 °C) - open cup; 120 °F open cup (commercial grade); 36 °C; 96°F
• Melting Point: -162 °F (NTP, 1992); -108.0 °C; -104.3 °C; -108 °C; -162°F
• Physical Description: 1-nitropropane appears as a colorless oily flammable liquid. Density about the same as water. Vapors much heavier than air. Vapors may irritate skin, eyes and mucous membranes. Toxic oxides of nitrogen are released during combustion. Used as a propellant and as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless oily liquid with a somewhat disagreeable odor.; Colorless liquid with a somewhat disagreeable odor.
• Description: 1-nitropropane appears as a colorless oily flammable liquid. Density about the same as water. Vapors much heavier than air. Vapors may irritate skin, eyes and mucous membranes. Toxic oxides of nitrogen are released during combustion. Used as a propellant and as a solvent.; 1-nitropropane is a nitroalkane that is propane substituted at C-1 by a nitro group. It derives from a hydride of a propane.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Slightly soluble (NTP, 1992); 0.17 M; In water, 1.50X10+4 mg/L at 25 °C; Slightly soluble in water (1.4 mL/100 mL); Slightly soluble in water; Miscible with ethanol, ethyl ether; soluble in chloroform; Solubility in water, g/100ml: 1.4; 1%
• Synonyms: 1-nitropropane
• Vapor Density: 3.06 (NTP, 1992) (Relative to Air); 3.06 (Air = 1); Relative vapor density (air = 1): 3.1; 3.06
• Vapor Pressure: 8 mm Hg (NIOSH, 2016); 10.10 mmHg; 1.01X10+1 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 1.0; 8 mmHg
• PubChem Compound: 7903
• Last Modified: Nov 11 2021